Cas no 1006495-30-2 (4-(3-methyl-1H-pyrazol-1-yl)butanoic acid)
1006495-30-2 structure
Product Name:4-(3-methyl-1H-pyrazol-1-yl)butanoic acid
CAS No:1006495-30-2
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD06805414
CID:3059092
PubChem ID:19620063
Update Time:2025-04-21
4-(3-methyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Methyl-pyrazol-1-yl)-butyric acid
- 4-(3-methyl-1H-pyrazol-1-yl)butanoic acid
- AKOS000309033
- CS-0264329
- GQB49530
- BBL040312
- STK350156
- 4-(3-methylpyrazol-1-yl)butanoic acid
- EN300-92600
- 1006495-30-2
- SCHEMBL22151220
- MFCD06805414
- 4-(3-methyl-1H-pyrazol-1-yl)butanoicacid
-
- MDL: MFCD06805414
- Inchi: 1S/C8H12N2O2/c1-7-4-6-10(9-7)5-2-3-8(11)12/h4,6H,2-3,5H2,1H3,(H,11,12)
- InChI Key: DDHNVLJTSLQYBB-UHFFFAOYSA-N
- SMILES: OC(CCCN1C=CC(C)=N1)=O
Computed Properties
- Exact Mass: 168.089877630Da
- Monoisotopic Mass: 168.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 55.1Ų
4-(3-methyl-1H-pyrazol-1-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483860-1g |
4-(3-Methyl-1H-pyrazol-1-yl)butanoic acid |
1006495-30-2 | 97% | 1g |
$317 | 2022-06-14 | |
| Enamine | EN300-92600-0.05g |
4-(3-methyl-1H-pyrazol-1-yl)butanoic acid |
1006495-30-2 | 95% | 0.05g |
$164.0 | 2023-09-01 | |
| Enamine | EN300-92600-0.1g |
4-(3-methyl-1H-pyrazol-1-yl)butanoic acid |
1006495-30-2 | 95% | 0.1g |
$245.0 | 2023-09-01 | |
| Enamine | EN300-92600-0.25g |
4-(3-methyl-1H-pyrazol-1-yl)butanoic acid |
1006495-30-2 | 95% | 0.25g |
$349.0 | 2023-09-01 | |
| Enamine | EN300-92600-0.5g |
4-(3-methyl-1H-pyrazol-1-yl)butanoic acid |
1006495-30-2 | 95% | 0.5g |
$549.0 | 2023-09-01 | |
| Enamine | EN300-92600-1.0g |
4-(3-methyl-1H-pyrazol-1-yl)butanoic acid |
1006495-30-2 | 95% | 1.0g |
$705.0 | 2023-02-11 | |
| Enamine | EN300-92600-2.5g |
4-(3-methyl-1H-pyrazol-1-yl)butanoic acid |
1006495-30-2 | 95% | 2.5g |
$1234.0 | 2023-09-01 | |
| Enamine | EN300-92600-5.0g |
4-(3-methyl-1H-pyrazol-1-yl)butanoic acid |
1006495-30-2 | 95% | 5.0g |
$2116.0 | 2023-02-11 | |
| Enamine | EN300-92600-10.0g |
4-(3-methyl-1H-pyrazol-1-yl)butanoic acid |
1006495-30-2 | 95% | 10.0g |
$3880.0 | 2023-02-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7024-1G |
4-(3-methyl-1H-pyrazol-1-yl)butanoic acid |
1006495-30-2 | 95% | 1g |
¥ 2,455.00 | 2023-04-06 |
4-(3-methyl-1H-pyrazol-1-yl)butanoic acid Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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